Herbacetin-8-glucoside
Herbacetin-8-glucoside
Brand Name:
Vulcanchem
CAS No.:
11021-22-0
VCID:
VC0191401
InChI:
InChI=1S/C21H20O12/c22-6-11-13(26)15(28)17(30)21(31-11)33-19-10(25)5-9(24)12-14(27)16(29)18(32-20(12)19)7-1-3-8(23)4-2-7/h1-5,11,13,15,17,21-26,28-30H,6H2/t11-,13-,15+,17-,21+/m0/s1
SMILES:
C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C21H20O12
Molecular Weight:
464.4 g/mol
Herbacetin-8-glucoside
CAS No.: 11021-22-0
Natural Products
VCID: VC0191401
Molecular Formula: C21H20O12
Molecular Weight: 464.4 g/mol
CAS No. | 11021-22-0 |
---|---|
Product Name | Herbacetin-8-glucoside |
Molecular Formula | C21H20O12 |
Molecular Weight | 464.4 g/mol |
IUPAC Name | 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-8-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
Standard InChI | InChI=1S/C21H20O12/c22-6-11-13(26)15(28)17(30)21(31-11)33-19-10(25)5-9(24)12-14(27)16(29)18(32-20(12)19)7-1-3-8(23)4-2-7/h1-5,11,13,15,17,21-26,28-30H,6H2/t11-,13-,15+,17-,21+/m0/s1 |
Standard InChIKey | WWEKCPWUOZWBRI-USXYKIIOSA-N |
Isomeric SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)O[C@@H]4[C@H]([C@@H]([C@H]([C@@H](O4)CO)O)O)O)O)O |
SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Synonyms | Herbacetin 8-O-β-D-glucopyranoside; 8-(β-D-Glucopyranosyloxy)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; Herbacin (glycoside) |
PubChem Compound | 5748571 |
Last Modified | Nov 11 2021 |
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